4,4'-Dipyridyl sulfide
Overview
Description
4,4'-Dipyridyl sulfide (DPS) is an organosulfur compound that has been studied extensively in the scientific community due to its unique properties and potential applications. DPS is a colorless, odorless, and non-toxic compound that has been used in a variety of applications, ranging from organic synthesis to biomedical research.
Scientific Research Applications
Crystal Structures and Physico-Chemical Properties
4,4'-Dipyridyl sulfide has been extensively studied for its applications in forming coordination compounds. For instance, zinc(II) complexes with this compound exhibit unique one-dimensional coordination polymers, as demonstrated in compounds characterized by X-ray diffraction, elemental analysis, IR, and NMR (Su, Guo, Zhu, & Lin, 2002). Similarly, copper(II) complexes using this compound demonstrate unique structural features, including 1D zigzag chain formations and antiferromagnetic behavior (Tang, Gao, Fu, Cao, & Chao, 2014).
Applications in Lithium Batteries
This compound is also significant in the development of rechargeable lithium batteries. A study explored dipyridyl polysulfides as electrode materials, demonstrating their reversible electrochemical behavior in lithium batteries. This research holds potential for advancing battery technology and energy storage solutions (Wang, Si, Guo, & Fu, 2019).
Formation of Supramolecular Structures
Research on this compound extends to the formation of supramolecular structures. It has been used to create various molecular complexes, exhibiting structures through hydrogen-bonding (Zeng, Wu, Ma, Shu, Li, & Wang, 2006). Another study highlighted its role in forming double-strands withsilver(I), connected via weak π-π and AgI-AgI interactions, producing unique luminescent properties (Jung, Park, Park, & Park, 1999).
Silver Sulfate Complexes and Coordination Polymers
In the context of silver sulfate complexes, this compound has been used to design ligands that act as μ-N, N-bridging linkages in the construction of coordination polymers. This research is pivotal in understanding the structure-property relationship of such complexes (Chen, Yan, Chen, Liu, Li, Wang, & Wan, 2017).
High Refractive Polyimides
This compound is also a key component in synthesizing polyimides with excellent optical properties. These materials, containing pyridine and sulfur units, have potential applications in the field of high refractive index materials (Guan, Dong, Wang, & Shang, 2017).
Metal Complexes with Structural Diversity
The structural diversity derived from the twisted ligand of 4,4'-dipyridyldisulfide, a closely related compound to this compound, has been extensively studied. Various metal complexes formed with this ligand show a range of structures, including macrocycles, zigzags, and helices, highlighting the versatility of this compound derivatives in coordination chemistry (Horikoshi & Mochida, 2006).
Safety and Hazards
Future Directions
The future directions of 4,4’-Dipyridyl sulfide research could involve its use in the scalable production of atomically thin sheets, including graphene, black phosphorus, hexagonal boron nitride, and transition metal dichalcogenides . It could also be used to develop novel covalent fragments for inhibitor and probe development .
Mechanism of Action
Target of Action
The primary target of 4,4’-Dipyridyl sulfide is Cytochrome P450 2A6 . Cytochrome P450 2A6 is an enzyme that plays a crucial role in the metabolism of drugs and other xenobiotics .
Mode of Action
It’s known that the compound can act as a ligand or catalyst, forming complexes with metal ions and participating in organic synthesis reactions .
Biochemical Pathways
It’s known that the compound can mediate electronic effects between paramagnetic metals ions by stabilizing the magnetic ordering .
Pharmacokinetics
It’s known that the compound is a solid that exists in the form of white crystals or powder . At room temperature, it is almost insoluble in water but soluble in many organic solvents, such as ether and alcohol .
Result of Action
It’s known that the compound can be used in chemical research, as a ligand or catalyst, and in the creation of fluorescent probes and organic electronic materials .
Action Environment
The action, efficacy, and stability of 4,4’-Dipyridyl sulfide can be influenced by environmental factors such as temperature and the presence of other substances . For instance, its solubility can be affected by the type of solvent used . During transportation and storage, it should be kept in a sealed container to avoid contact with oxidizing agents and strong acids .
Properties
IUPAC Name |
4-pyridin-4-ylsulfanylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2S/c1-5-11-6-2-9(1)13-10-3-7-12-8-4-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGJOFCCBFCHEHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1SC2=CC=NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
37968-97-1 |
Source
|
| Record name | 4,4'-Dipyridyl Sulfide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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